Cas no 827579-41-9 (Benzenamine, 2-(2,4-dichlorophenoxy)-6-fluoro-)

Benzenamine, 2-(2,4-dichlorophenoxy)-6-fluoro- structure
827579-41-9 structure
Product Name:Benzenamine, 2-(2,4-dichlorophenoxy)-6-fluoro-
CAS No:827579-41-9
MF:C12H8Cl2FNO
MW:272.102424621582
CID:683742
PubChem ID:54920436
Update Time:2025-04-19

Benzenamine, 2-(2,4-dichlorophenoxy)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(2,4-dichlorophenoxy)-6-fluoro-
    • 2-(2,4-dichlorophenoxy)-6-fluoroaniline
    • SCHEMBL5089677
    • DTXSID10716827
    • AKOS005912890
    • 827579-41-9
    • Inchi: 1S/C12H8Cl2FNO/c13-7-4-5-10(8(14)6-7)17-11-3-1-2-9(15)12(11)16/h1-6H,16H2
    • InChI Key: RXRSYTSWLVWFSG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC=C(C=1N)F)Cl

Computed Properties

  • Exact Mass: 270.9966974g/mol
  • Monoisotopic Mass: 270.9966974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.2Ų
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